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Compound of Interest

Compound Name: Fenoxaprop-P-ethyl

Cat. No.: B1329639

Fenoxaprop-P-ethyl: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular and chemical properties of
Fenoxaprop-P-ethyl, a widely used herbicide. The information is curated for professionals in
research, science, and drug development, presenting detailed data, experimental protocols,
and visual representations of its mechanism of action and analytical workflows.

Molecular and Chemical Identity

Fenoxaprop-P-ethyl is the R-enantiomer of the racemic mixture fenoxaprop-ethyl. It belongs
to the aryloxyphenoxypropionate class of herbicides.[1][2][3] The 'P' in its name designates it
as the herbicidally active isomer.[3]
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Identifier Value

Reference

ethyl (2R)-2-[4-[(6-chloro-1,3-
IUPAC Name benzoxazol-2-

yl)oxy]phenoxy]propanoate

[4]

CAS Registry Number 71283-80-2 [1][2][4]
Molecular Formula C18H16CINO5 [1112]14]
Molecular Weight 361.78 g/mol [1112114]

Physicochemical Properties

The following table summarizes the key physicochemical properties of Fenoxaprop-P-ethyl.

Property Value

Reference

) Colorless solid / Coarse light
Physical State )
beige to brown powder

[5]

Melting Point 84-85 °C [5]
Boiling Point 477.5 £ 53.0 °C at 760 mmHg [1]
Vapor Pressure 0.0 £ 1.2 mmHg at 25°C [1]
Solubility in Water 0.9 mg/L at 25 °C [5]
LogP (Octanol-Water Partition

o 4.78 [1]
Coefficient)
Density 1.3+0.1 g/cm?3 [1]

Mechanism of Action: Inhibition of Acetyl-CoA

Carboxylase

Fenoxaprop-P-ethyl is a selective, systemic, and contact herbicide.[3] Its primary mode of

action is the inhibition of the enzyme acetyl-CoA carboxylase (ACCase).[3][6][7] ACCase is a

critical enzyme in the biosynthesis of fatty acids, which are essential components of plant cell
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membranes.[6][7] By inhibiting ACCase, Fenoxaprop-P-ethyl disrupts the production of lipids,
leading to the breakdown of cell membrane integrity and ultimately, the death of susceptible
grass weeds.[6] Broadleaf plants are generally tolerant because their ACCase enzyme is

structurally different and less sensitive to this class of herbicides.
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LC-MS/MS Workflow for Fenoxaprop-P-ethyl in Soil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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